Cas no 82787-70-0 (methyl 5-(bromomethyl)benzothiophene-2-carboxylate)

methyl 5-(bromomethyl)benzothiophene-2-carboxylate structure
82787-70-0 structure
Product Name:methyl 5-(bromomethyl)benzothiophene-2-carboxylate
CAS No:82787-70-0
MF:C11H9BrO2S
MW:285.156961202621
CID:1806774
PubChem ID:13662981
Update Time:2025-04-21

methyl 5-(bromomethyl)benzothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 5-(bromomethyl)benzothiophene-2-carboxylate
    • methyl 5-(bromomethyl)-1-benzothiophene-2-carboxylate
    • Methyl-5-(brommethyl)-1-benzothiophen-2-carboxylat
    • LogP
    • 5-(Bromomethyl)benzo[b]thiophene-2-carboxylic acid methyl ester
    • 5-bromomethylbenzo[b]thiophene-2-carboxylic acid methyl ester
    • 82787-70-0
    • DB-172320
    • Methyl 5-(bromomethyl)benzo[b]thiophene-2-carboxylate
    • NZRGXIXLQXTHLY-UHFFFAOYSA-N
    • SCHEMBL10951469
    • Inchi: 1S/C11H9BrO2S/c1-14-11(13)10-5-8-4-7(6-12)2-3-9(8)15-10/h2-5H,6H2,1H3
    • InChI Key: NZRGXIXLQXTHLY-UHFFFAOYSA-N
    • SMILES: BrCC1C=CC2=C(C=C(C(=O)OC)S2)C=1

Computed Properties

  • Exact Mass: 283.95066g/mol
  • Monoisotopic Mass: 283.95066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 54.5Ų

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